Cas no 2017-68-7 (2-Naphthalen-2-yl-ethylamine)

• Product Name: 2-Naphthalen-2-yl-ethylamine
• CAS No: 2017-68-7
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD01529868
• CID: 249576
• PubChem ID: 3784378
• Update Time: 2025-05-24

2-Naphthalen-2-yl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-2-yl)ethanamine
• 2-naphthalen-2-ylethanamine
• 2-Naphthalen-2-yl-ethylamine
• 2-Naphthaleneethanamine
• naphth-2-ylethyl amine
• 2017-68-7
• DTXSID60396370
• AB00995172-01
• AKOS000151504
• 2-(2-NAPHTHYL)ETHANAMINE
• 2-Naphth-2-ylethylamine
• 2-Naphthalen-2-ylethylamine
• MFCD01529868
• EN300-57890
• DS-17640
• 2-(2-naphthyl)ethyl amine
• SCHEMBL38430
• FT-0691208
• A814306
• W-206490
• ZOBYXAWBGJRPRG-UHFFFAOYSA-N
• 2-naphthylethylamine
• AB09173
• 2-(NAPHTHALEN-2-YL)ETHAN-1-AMINE
• BBL029380
• STL242388

• MDL： MFCD01529868
• Inchi： 1S/C12H13N/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,9H,7-8,13H2
• InChI Key： ZOBYXAWBGJRPRG-UHFFFAOYSA-N
• SMILES： NCCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 171.10500
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.069
• Melting Point: 85-87℃
• Boiling Point: 313.9°C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.633
• PSA: 26.02000
• LogP: 3.04130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Naphthalen-2-yl-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalen-2-yl-ethylamine

2-Naphthalen-2-yl-Ethylamine: A Comprehensive Overview

2-Naphthalen-2-yl-Ethylamine, also known as cas no 2017-68-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in both academic and industrial research due to its potential in drug discovery, material science, and catalysis. In this article, we delve into the properties, synthesis methods, and recent advancements in the utilization of 2-Naphthalen-2-yl-Ethylamine.

The molecular structure of 2-Naphthalen-2-yl-Ethylamine consists of a naphthalene ring system substituted with an ethylamine group at the second position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical transformations. Recent studies have highlighted its role as a building block in the synthesis of complex heterocyclic compounds, which are of great interest in medicinal chemistry.

One of the most notable advancements in the synthesis of cas no 2017-68-7 involves the use of microwave-assisted reactions. Researchers have demonstrated that microwave irradiation can significantly accelerate the formation of this compound while maintaining high yields and purity. This method not only enhances efficiency but also reduces reaction time, making it more practical for large-scale production.

In terms of applications, 2-Naphthalen-2-yl-Ethylamine has been extensively studied for its role in asymmetric catalysis. Recent findings reveal that this compound can act as a chiral ligand in transition-metal-catalyzed reactions, enabling the selective synthesis of enantiomerically enriched products. Such properties are particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

Moreover, cas no 2017-68-7 has been explored as a precursor for advanced materials. For instance, it has been utilized in the synthesis of conductive polymers and organic semiconductors. These materials exhibit promising electronic properties, making them candidates for next-generation electronic devices such as flexible displays and sensors.

Recent research has also focused on the biological activity of 2-Naphthalen-2-yl-Ethylamine derivatives. Studies indicate that certain analogs possess potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents. These findings underscore the importance of further investigation into the pharmacological profile of this compound.

In conclusion, cas no 2017-68-7, or 2-Naphthalen-2-Yl-Ethylamine, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new avenues for its use, cas no 2017 68 7 is poised to play an even greater role in advancing both scientific knowledge and technological innovation.